Cas no 2092787-30-7 (1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one)
2092787-30-7 structure
Product Name:1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
CAS No:2092787-30-7
MF:C7H2Cl2F3NO
MW:243.998090267181
CID:6419453
PubChem ID:131561079
Update Time:2024-01-08
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
- Ethanone, 1-(3,5-dichloro-2-pyridinyl)-2,2,2-trifluoro-
- 1-(3,5-Dichloropyridin-2-yl)-2,2,2-trifluoroethanone
- 2092787-30-7
- CS-0290705
- EN300-1962123
-
- Inchi: 1S/C7H2Cl2F3NO/c8-3-1-4(9)5(13-2-3)6(14)7(10,11)12/h1-2H
- InChI Key: MZWVCCXUMRHPGJ-UHFFFAOYSA-N
- SMILES: C(=O)(C1=NC=C(Cl)C=C1Cl)C(F)(F)F
Computed Properties
- Exact Mass: 242.9465536g/mol
- Monoisotopic Mass: 242.9465536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.579±0.06 g/cm3(Predicted)
- Boiling Point: 216.8±35.0 °C(Predicted)
- pka: -3.93±0.10(Predicted)
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1962123-1g |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one |
2092787-30-7 | 1g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1962123-5g |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one |
2092787-30-7 | 5g |
$3273.0 | 2023-09-17 | ||
| Enamine | EN300-1962123-10g |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one |
2092787-30-7 | 10g |
$4852.0 | 2023-09-17 | ||
| Enamine | EN300-1962123-0.05g |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one |
2092787-30-7 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1962123-0.1g |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one |
2092787-30-7 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1962123-0.25g |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one |
2092787-30-7 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1962123-0.5g |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one |
2092787-30-7 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1962123-1.0g |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one |
2092787-30-7 | 1g |
$1070.0 | 2023-05-31 | ||
| Enamine | EN300-1962123-2.5g |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one |
2092787-30-7 | 2.5g |
$2211.0 | 2023-09-17 | ||
| Enamine | EN300-1962123-5.0g |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one |
2092787-30-7 | 5g |
$3105.0 | 2023-05-31 |
1-(3,5-dichloropyridin-2-yl)-2,2,2-trifluoroethan-1-one Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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